Cas no 2137543-35-0 (7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine)
7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties
Names and Identifiers
-
- 7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine
- 2137543-35-0
- 7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
- EN300-1075623
-
- Inchi: 1S/C13H21NS/c1-9(2)8-10(3)12-13-11(4-6-14-12)5-7-15-13/h5,7,9-10,12,14H,4,6,8H2,1-3H3
- InChI Key: AMEZXRAFSADMBB-UHFFFAOYSA-N
- SMILES: S1C=CC2CCNC(C1=2)C(C)CC(C)C
Computed Properties
- Exact Mass: 223.13947085g/mol
- Monoisotopic Mass: 223.13947085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 40.3Ų
7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1075623-0.05g |
7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine |
2137543-35-0 | 95% | 0.05g |
$1008.0 | 2023-10-28 | |
| Enamine | EN300-1075623-0.1g |
7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine |
2137543-35-0 | 95% | 0.1g |
$1056.0 | 2023-10-28 | |
| Enamine | EN300-1075623-0.25g |
7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine |
2137543-35-0 | 95% | 0.25g |
$1104.0 | 2023-10-28 | |
| Enamine | EN300-1075623-0.5g |
7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine |
2137543-35-0 | 95% | 0.5g |
$1152.0 | 2023-10-28 | |
| Enamine | EN300-1075623-1.0g |
7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine |
2137543-35-0 | 1g |
$1343.0 | 2023-05-26 | ||
| Enamine | EN300-1075623-2.5g |
7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine |
2137543-35-0 | 95% | 2.5g |
$2351.0 | 2023-10-28 | |
| Enamine | EN300-1075623-5.0g |
7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine |
2137543-35-0 | 5g |
$3894.0 | 2023-05-26 | ||
| Enamine | EN300-1075623-10.0g |
7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine |
2137543-35-0 | 10g |
$5774.0 | 2023-05-26 | ||
| Enamine | EN300-1075623-1g |
7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine |
2137543-35-0 | 95% | 1g |
$1200.0 | 2023-10-28 | |
| Enamine | EN300-1075623-5g |
7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine |
2137543-35-0 | 95% | 5g |
$3479.0 | 2023-10-28 |
7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine
Research Briefing on 7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS: 2137543-35-0)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing interest in heterocyclic compounds, particularly those containing thienopyridine scaffolds. Among these, 7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS: 2137543-35-0) has emerged as a promising candidate for further investigation due to its unique structural features and potential pharmacological applications. This research briefing aims to provide a comprehensive overview of the latest studies on this compound, focusing on its synthesis, biological activity, and therapeutic potential.
The compound 7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine belongs to the thienopyridine family, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have explored the synthetic pathways for this compound, with a particular emphasis on optimizing yield and purity. One notable approach involves a multi-step synthesis starting from commercially available precursors, followed by cyclization and functionalization to introduce the 4-methylpentan-2-yl moiety. The synthetic route has been refined to improve scalability, making it more feasible for industrial applications.
In terms of biological activity, preliminary in vitro studies have demonstrated that 7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine exhibits significant inhibitory effects on specific enzymatic targets, such as kinases and proteases, which are implicated in various disease pathways. For instance, the compound has shown promising activity against certain cancer cell lines, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel anticancer agents. Further mechanistic studies are underway to elucidate the precise molecular interactions responsible for its bioactivity.
Beyond its anticancer potential, this compound has also been investigated for its role in modulating inflammatory responses. Recent research indicates that it can suppress the production of pro-inflammatory cytokines in immune cells, pointing to its possible application in treating inflammatory disorders. Additionally, its pharmacokinetic properties, including solubility and metabolic stability, are currently being evaluated to assess its suitability for in vivo studies. Early results suggest that the compound has favorable drug-like properties, although further optimization may be required to enhance its bioavailability.
In conclusion, 7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS: 2137543-35-0) represents a versatile and pharmacologically relevant scaffold with multiple therapeutic applications. Ongoing research is focused on refining its synthesis, expanding its biological profile, and exploring its potential in drug development. As more data becomes available, this compound is expected to attract increasing attention from both academia and the pharmaceutical industry. Future studies should aim to validate its efficacy in animal models and identify potential synergies with existing therapeutics.
2137543-35-0 (7-(4-methylpentan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)